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Compound of Interest

Compound Name: 4-Formylphenyl benzenesulfonate

Cat. No.: B184944

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Formylphenyl benzenesulfonate is an organic compound featuring a benzenesulfonate
group ester-linked to a 4-formylphenol moiety. This structure presents functionalities of interest
for chemical synthesis and potential applications in medicinal chemistry and materials science.
The aldehyde group serves as a versatile handle for a variety of chemical transformations,
including the formation of Schiff bases, reductive amination, and olefination reactions. The
benzenesulfonate group is a well-known leaving group and can also influence the molecule's
solubility and electronic properties. This technical guide provides a comprehensive review of
the available literature on 4-formylphenyl benzenesulfonate, including its chemical
properties, a proposed synthesis protocol based on analogous compounds, and a summary of
related chemical principles. Due to the limited direct experimental data on this specific
molecule, information from closely related structures is leveraged to provide a thorough

overview.

Chemical Properties and Data

Quantitative data for 4-formylphenyl benzenesulfonate is not extensively reported in publicly
accessible literature. The following table summarizes the available information and provides
computed properties for reference.
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Property Value Source

) 4-formylphenyl
Chemical Name
benzenesulfonate

Molecular Formula C13H1004S ChemicalBook[1]
Formula Weight 262.28 g/mol ChemicalBook][1]
CAS Number Not widely reported

BDNUPIUMVNSKPP- ]
InChlKey TimTec[2]
UHFFFAOYSA-N

Appearance Solid (predicted)

Melting Point Not Available

Boiling Point Not Available

Solubility Squl:TIe in organic solvents

(predicted)

1H NMR Not Available

13C NMR Not Available

IR Spectroscopy Not Available

Mass Spectrometry Not Available

Synthesis of 4-Formylphenyl Benzenesulfonate

While a specific, peer-reviewed synthesis protocol for 4-formylphenyl benzenesulfonate is
not readily available, a reliable synthetic route can be proposed based on the well-established
reaction between a sulfonyl chloride and a phenol. A detailed experimental procedure for the
closely related compound, 4-formylphenyl 4-nitrobenzenesulfonate, has been reported and can
be adapted for the synthesis of the target molecule[3].

Proposed Experimental Protocol

This protocol is adapted from the synthesis of 4-formylphenyl 4-nitrobenzenesulfonate[3].
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Reaction Scheme:
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Figure 1: Proposed synthesis of 4-Formylphenyl benzenesulfonate.
Materials:
¢ 4-Hydroxybenzaldehyde
¢ Benzenesulfonyl chloride

¢ Anhydrous pyridine or triethylamine
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Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Ethanol (for recrystallization)
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-
hydroxybenzaldehyde (1.0 eq) in anhydrous dichloromethane.

e Add anhydrous pyridine or triethylamine (1.1 - 1.5 eq) to the solution and cool the mixture in
an ice bath to 0 °C.

e Slowly add a solution of benzenesulfonyl chloride (1.05 eq) in anhydrous dichloromethane to
the stirred reaction mixture.

 After the addition is complete, remove the ice bath and allow the reaction to warm to room
temperature. Stir for 12-24 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

» Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially
with 1 M HCI, saturated sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

o Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) to yield pure 4-formylphenyl benzenesulfonate.

Note: This is a proposed protocol and may require optimization of reaction conditions,
stoichiometry, and purification methods.

General Principles of Sulfonate Ester Formation
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The synthesis of 4-formylphenyl benzenesulfonate follows the general principle of forming a
sulfonate ester from a sulfonyl chloride and an alcohol or phenol. This reaction, often referred
to as sulfonylation, is a cornerstone of organic synthesis.
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General Sulfonate Ester Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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